molecular formula C11H13NO2 B14823760 3-Cyclopropoxy-6-ethylpicolinaldehyde

3-Cyclopropoxy-6-ethylpicolinaldehyde

Cat. No.: B14823760
M. Wt: 191.23 g/mol
InChI Key: KOJVLABQPIAGMP-UHFFFAOYSA-N
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Description

3-Cyclopropoxy-6-ethylpicolinaldehyde is a substituted picolinaldehyde derivative featuring a pyridine ring with a cyclopropoxy group at the 3-position and an ethyl group at the 6-position. The aldehyde functional group at the 2-position renders it reactive, making it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic compounds or metal-chelating ligands.

Properties

Molecular Formula

C11H13NO2

Molecular Weight

191.23 g/mol

IUPAC Name

3-cyclopropyloxy-6-ethylpyridine-2-carbaldehyde

InChI

InChI=1S/C11H13NO2/c1-2-8-3-6-11(10(7-13)12-8)14-9-4-5-9/h3,6-7,9H,2,4-5H2,1H3

InChI Key

KOJVLABQPIAGMP-UHFFFAOYSA-N

Canonical SMILES

CCC1=NC(=C(C=C1)OC2CC2)C=O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-6-ethylpicolinaldehyde typically involves the following steps:

    Formation of the Picolinaldehyde Core: The picolinaldehyde core can be synthesized through the Vilsmeier-Haack reaction, which involves the formylation of a pyridine derivative using a formylating agent such as DMF and POCl3.

    Introduction of the Ethyl Group: The ethyl group can be introduced via an alkylation reaction using ethyl iodide and a suitable base such as potassium carbonate.

    Attachment of the Cyclopropoxy Group: The cyclopropoxy group can be introduced through a nucleophilic substitution reaction using cyclopropyl bromide and a strong base like sodium hydride.

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-6-ethylpicolinaldehyde may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to maximize yield and purity. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-6-ethylpicolinaldehyde can undergo various chemical reactions, including:

    Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

    Reduction: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

    Substitution: The cyclopropoxy group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in an acidic medium.

    Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

    Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

    Oxidation: 3-Cyclopropoxy-6-ethylpicolinic acid.

    Reduction: 3-Cyclopropoxy-6-ethylpicolinalcohol.

    Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-Cyclopropoxy-6-ethylpicolinaldehyde has several applications in scientific research:

    Chemistry: It serves as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

    Biology: It is used in the study of enzyme mechanisms and as a probe for investigating biological pathways.

    Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-6-ethylpicolinaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or enzymes, leading to inhibition or modification of their activity. The cyclopropoxy and ethyl groups may influence the compound’s binding affinity and specificity for its targets. Detailed studies on its molecular interactions and pathways are essential to fully understand its effects.

Comparison with Similar Compounds

Substituent Effects and Structural Similarity

Key analogs and their similarity scores (calculated based on functional groups and substitution patterns) are summarized below:

Compound Name Substituents (Positions) CAS Number Similarity Score
3-Amino-6-chloropicolinaldehyde -NH₂ (3), -Cl (6) 343781-53-3 0.85
1-(6-Chloropyridin-2-yl)ethanone -COCH₃ (2), -Cl (6) 132683-62-6 0.90
3-Bromo-6-chloropicolinaldehyde -Br (3), -Cl (6) 884494-77-3 0.77
6-Chloro-3-fluoropicolinaldehyde -F (3), -Cl (6) 152356-57-5 0.77

Key Observations:

  • Electron-Withdrawing vs. Chloro (-Cl) and bromo (-Br) substituents in analogs (e.g., 3-Bromo-6-chloropicolinaldehyde) further increase electrophilicity but reduce solubility in polar solvents .
  • Steric and Reactivity Differences: The ethyl group at position 6 in the target compound introduces steric hindrance, which may slow nucleophilic addition reactions compared to smaller substituents like -Cl or -F .

Physicochemical Properties

Limited data exist for the target compound, but trends from analogs suggest:

  • Boiling Point : Expected to be higher than fluoro- or chloro-substituted analogs due to the ethyl group’s increased molecular weight.
  • Solubility: Lower solubility in water compared to amino-substituted derivatives due to the hydrophobic cyclopropoxy and ethyl groups .

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